Cas no 1437794-65-4 (Methyl 5-bromo-2-(cyanomethyl)benzoate)
1437794-65-4 structure
Product Name:Methyl 5-bromo-2-(cyanomethyl)benzoate
CAS No:1437794-65-4
MF:C10H8BrNO2
MW:254.080021858215
CID:2604553
Update Time:2023-08-07
Methyl 5-bromo-2-(cyanomethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 5-bromo-2-(cyanomethyl)benzoate
- V3281
- Methyl 5-bromo-2-(cyanomethyl)benzoate
-
- Inchi： 1S/C10H8BrNO2/c1-14-10(13)9-6-8(11)3-2-7(9)4-5-12/h2-3,6H,4H2,1H3
- InChI Key： DOONJSGQWUACSJ-UHFFFAOYSA-N
- SMILES： BrC1C=CC(CC#N)=C(C(=O)OC)C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 258
- Topological Polar Surface Area: 50.1
Methyl 5-bromo-2-(cyanomethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M296193-25mg |
Methyl 5-bromo-2-(cyanomethyl)benzoate |
1437794-65-4 | 25mg |
$121.00 | 2023-05-18 | ||
| TRC | M296193-50mg |
Methyl 5-bromo-2-(cyanomethyl)benzoate |
1437794-65-4 | 50mg |
$190.00 | 2023-05-18 | ||
| TRC | M296193-100mg |
Methyl 5-bromo-2-(cyanomethyl)benzoate |
1437794-65-4 | 100mg |
$293.00 | 2023-05-18 | ||
| TRC | M296193-250mg |
Methyl 5-bromo-2-(cyanomethyl)benzoate |
1437794-65-4 | 250mg |
$523.00 | 2023-05-18 | ||
| A2B Chem LLC | AF00705-250mg |
Methyl 5-bromo-2-(cyanomethyl)benzoate |
1437794-65-4 | 98% | 250mg |
$271.00 | 2024-04-20 | |
| A2B Chem LLC | AF00705-1g |
Methyl 5-bromo-2-(cyanomethyl)benzoate |
1437794-65-4 | 98% | 1g |
$662.00 | 2024-04-20 | |
| Crysdot LLC | CD12143512-1g |
Methyl 5-bromo-2-(cyanomethyl)benzoate |
1437794-65-4 | 95+% | 1g |
$564 | 2024-07-23 | |
| 1PlusChem | 1P00AQYP-250mg |
methyl 5-bromo-2-(cyanomethyl)benzoate |
1437794-65-4 | 98% | 250mg |
$283.00 | 2025-02-25 | |
| 1PlusChem | 1P00AQYP-1g |
methyl 5-bromo-2-(cyanomethyl)benzoate |
1437794-65-4 | 98% | 1g |
$704.00 | 2025-02-25 |
Methyl 5-bromo-2-(cyanomethyl)benzoate Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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